Cas no 1781756-56-6 (5-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 1781756-56-6
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 6835767
• PubChem ID: 83680828
• Update Time: 2025-03-06

5-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1781756-56-6
• 5-Bromopyrazolo(1,5-a)pyrimidine-2-carboxylic acid
• 5-bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 979-439-3
• SCHEMBL15287379

• Inchi： 1S/C7H4BrN3O2/c8-5-1-2-11-6(9-5)3-4(10-11)7(12)13/h1-3H,(H,12,13)
• InChI Key： RSXSSUGNHMDVJP-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=CC(C(=O)O)=N2)N=1

Computed Properties

• Exact Mass: 240.94869Da
• Monoisotopic Mass: 240.94869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.5Ų